Truxillic acid

• IUPAC Name: 2,4-diphenylcyclobutane-1,3-dicarboxylic acid
• InChI: InChI=1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)16(18(21)22)14(15)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)
• InChI Key: QWFRRFLKWRIKSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(C(C2C(=O)O)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H16O4
• DSSTOX Substance ID: DTXSID20196252, DTXSID501316746
• Molecular Weight: 296.3 g/mol
• CAS RN: 4462-95-7, 490-20-0

Description

Truxillic acid is a crystalline stereoisomeric cyclic dicarboxylic acid with the formula (C6H5C2H2(CO2H)2). It is a colorless solid obtained by the [2 + 2] photocycloadditions of cinnamic acid where the two trans alkenes react head-to-tail. It is found in a variety of plants, for example in coca.

Synthesis Analysis

Truxillic acid derivatives are prepared via solvent-free photocatalyzed [2+2] cyclodimerization of (E)-cinnamic acid. The target compounds are obtained through the substitution of –Cl or –OH groups in α-truxillic acid.

Molecular Structure Analysis

Truxillic acid can exist in five stereoisomers. The chemical structures of the synthesized compounds were elucidated by 1H, 13C-NMR, and mass spectrometry.

Chemical Reactions Analysis

Truxillic acid appears as an amphoteric molecule with a slight preference for electrophilic (cation… O) attacks. Upon heating, truxillic acids undergo cracking to give cinnamic acid.

Physical And Chemical Properties Analysis

Truxillic acid has a molecular weight of 296.322 g/mol. It is a colorless solid.

Scientific Research Applications

Synthesis of Biobased Functional Materials

Truxillic acid has been utilized to derive organic solvents or water-soluble polyimides and high-strength polyamides with high transparency. .

Organic Photochemistry

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Analgesic Activity

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Reactivity in Alkaloid Derivatives

Truxillic and truxinic acids are hydrolysis products of isomeric truxillines, a family of alkaloids naturally occurring in illicit coca extracts. .

Mechanism of Action

Target of Action

Truxillic acid is known to interact with various ions such as Li+, Na+, K+ (Y+), and F-, Cl-, Br- (Z-) ions . These ions can bind to Truxillic acid through several combinations of cation-O and cation-π interactions . The fluoride anion F- induces the deprotonation of Truxillic acid .

Mode of Action

The interaction between Truxillic acid and these ions is mainly stabilized by electrostatic and inductive effects, which account for more than 60 percent of the total interaction energy . The most favorable binding site for cations allows for the formation of O-cation-O interactions where the cation is trapped between O37 and O38 atoms of Truxillic acid .

Biochemical Pathways

Truxillic acid is a hydrolysis product of isomeric truxillines, a family of alkaloids naturally occurring in illicit coca extracts . It can also be synthesized by photodimerization of cinnamic acid and analogues . Upon heating, Truxillic acids undergo cracking to give cinnamic acid .

Pharmacokinetics

It’s known that truxillic acid derivatives can be prepared via solvent-free photocatalyzed [2+2] cyclodimerization of (e)-cinnamic acid . This suggests that the compound may undergo significant transformations in the body, potentially affecting its bioavailability.

Result of Action

Truxillic acid and its derivatives have been evaluated for their in vivo analgesic activity . Some derivatives of Truxillic acid exhibited significant analgesic activity in the acetic acid-induced writhing test .

Action Environment

The action of Truxillic acid can be influenced by environmental factors. For instance, the presence of certain ions in the environment can affect the compound’s interactions and resulting changes . Furthermore, the compound’s reactivity can be influenced by UV light, as seen in the photodimerization of cinnamic acid to produce Truxillic acid .

Safety and Hazards

Truxillic acid is toxic if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Q & A

Q1: What is the molecular formula and weight of truxillic acid?

A1: Truxillic acid has the molecular formula C18H16O4 and a molecular weight of 296.32 g/mol.

Q2: How can truxillic acid be characterized spectroscopically?

A2: Truxillic acid can be characterized using various spectroscopic techniques, including:* 13C CPMAS NMR: This technique can distinguish between different polymorphs of α-truxillic acid based on the chemical shifts of the cyclobutane ring carbons. For instance, the P2(1)/n polymorph shows two peaks for these carbons, while the C2/c polymorph displays three. []* Single-crystal X-ray diffraction: This technique provides detailed information about the crystal structure and molecular packing of truxillic acid, differentiating between polymorphs and revealing hydrogen bonding patterns. [, ]* Infrared and Raman microspectroscopy: These techniques can identify the starting materials and products of reactions involving truxillic acid, including the differentiation between α-truxillic acid and β-truxinic acid, its stereoisomer. []

Q3: How is truxillic acid formed?

A3: Truxillic acid is primarily formed through the [2 + 2] photodimerization of trans-cinnamic acid upon exposure to ultraviolet light. This reaction is topochemical, meaning the arrangement of molecules in the crystal lattice dictates the stereochemistry of the product. [, , , , ]

Q4: What different polymorphs of truxillic acid are known?

A4: Two main polymorphs of α-truxillic acid have been identified: * Polymorph I: Obtained through recrystallization from acetic acid−petroleum ether solution. [] * Polymorph II: Formed via a solid-state reaction of UV-irradiated α-cinnamic acid. [] These polymorphs exhibit distinct crystal structures, packing arrangements, and spectral properties. [, ]

Q5: Can different reaction conditions lead to different truxillic acid isomers?

A5: Yes, the specific isomer of truxillic acid formed depends on the reaction conditions and starting materials. For example, photodimerization of α-trans-cinnamic acid typically yields α-truxillic acid. In contrast, reaction of β-trans-cinnamic acid results in β-truxinic acid, a stereoisomer. [, , ]

Q6: Does truxillic acid possess any notable biological activity?

A6: Yes, research suggests that truxillic acid and its derivatives exhibit anti-inflammatory and antinociceptive activities. [, , , , , , ] For example, 4,4'-dihydroxy-α-truxillic acid has shown significant anti-inflammatory activity in animal models, comparable to or even surpassing the potency of some nonsteroidal anti-inflammatory drugs. [, , , , , ]

Q7: How does the dimeric structure of truxillic acid influence its activity?

A7: Studies comparing the activities of truxillic acid and its monomeric precursor, cinnamic acid, suggest that the dimeric structure plays a crucial role in its biological activity. While truxillic acid demonstrates anti-inflammatory effects, cinnamic acid does not, indicating that the cyclobutane ring and overall dimeric structure are essential for its pharmacological properties. [, , ]

Q8: Are there any potential applications of truxillic acid derivatives beyond pharmaceuticals?

A8: Yes, truxillic acid derivatives show promise in various applications, including:* Drug delivery: Photolabile diblock copolymers incorporating truxillic acid derivatives have been developed for controlled drug release applications. UV irradiation cleaves the truxillic acid junction, triggering the disassembly of nano-objects and releasing encapsulated drugs. []* Material science: Truxillic acid derivatives have been utilized in the synthesis of bio-based polyamides with desirable properties such as high transparency, low yellowness index, and good heat resistance. []* Water treatment: Hybrid materials incorporating truxillic acid derivatives into smectite clay structures have demonstrated potential for the removal of organic pollutants, such as o-phenylphenol and biphenyl, from water. []